Cas no 629-30-1 (1,7-Heptanediol)

1,7-Heptanediol Properties

Names and Identifiers

• 1,7-Heptanediol
• 1,7-Dihydroxyheptane~Heptamethylene glycol
• 1.7-Heptanediol
• Vinyl-2-furoate
• 1,7-DIHYDROXYHEPTANE
• 1,7-heptadiol
• 1,7-heptandiol
• 1,7-heptanediole
• heptamethylenediol
• heptamethyleneglycol
• heptamethylenglycol
• Heptane-1,7-diol
• NSC 3821
• a,w-Heptanediol
• w-Heptanediol
• Heptamethylene Glycol
• alpha,omega-Heptanediol
• .alpha.,.omega.-Heptanediol
• A,?-Heptanediol
• SXCBDZAEHILGLM-UHFFFAOYSA-N
• .omega.-Heptanediol
• PubChem11489
• 1,7-HEPTANE-DIOL
• KSC353A4T
• NSC3821
• KM0672
• A
• BRN 1633482
• SY010789
• AI3-11199
• C7H16O2
• alpha,omega-Heptanediol;Heptane-1,7-diol;omega-Heptanediol;alpha,omega-heptanediol;
• 1,7-Heptanediol, 95%
• A20906
• NSC-3821
• DTXSID90212074
• CS-W013404
• ?1,7-Heptanediol
• InChI=1/C7H16O2/c8-6-4-2-1-3-5-7-9/h8-9H,1-7H
• NS00035222
• D3WFS2RR58
• FT-0607028
• EN300-85128
• H10510
• MFCD00002987
• SCHEMBL41144
• AKOS015904392
• 57514-69-9
• Q19885474
• H0028
• 4-01-00-02580 (Beilstein Handbook Reference)
• GS-6138
• AMY22642
• 629-30-1
• EINECS 211-085-0
• DTXCID90134565
• DB-038169
• omega-Heptanediol
• +Expand

• MDL： MFCD00002987
• InChIKey： SXCBDZAEHILGLM-UHFFFAOYSA-N
• Inchi： 1S/C7H16O2/c8-6-4-2-1-3-5-7-9/h8-9H,1-7H2
• SMILES： O([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])O[H]
• BRN： 1633482

Computed Properties

• Exact Mass: 132.11500
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 6
• Monoisotopic Mass: 132.11503
• Heavy Atom Count: 9
• Complexity: 40.2
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.8
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 40.5

Experimental Properties

• LogP: 0.92150
• PSA: 40.46000
• Refractive Index: n20/D 1.455(lit.)
• Water Partition Coefficient: Soluble in water, slightly soluble in ether.
• Boiling Point: 262°C(lit.)
• Melting Point: 17-19 °C (lit.)
• Flash Point: Fahrenheit: 235.4 ° f
  Celsius: 113 ° c
  
• FEMA: 3228
• Color/Form: Colorless liquid.
• Solubility: Soluble in water.
• Sensitiveness: Sensitive to air
• Density: 0.951 g/mL at 25 °C(lit.)

1,7-Heptanediol Security Information

• RTECS：MI9804000
• WGK Germany：3
• Safety Term：S24/25
• Safety Instruction： S24/25
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H315-H319-H335
• Storage Condition：Inert atmosphere,Room Temperature

1,7-Heptanediol Customs Data

• HS CODE：29053980
• Customs Data：

  China Customs Code:

  2905399090

  Overview:

  2905399090 Other diols.Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods).VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, packing

  Regulatory conditions:

  A.Customs clearance form for Inbound Goods
  B.Customs clearance form for outbound goods

  Inspection and quarantine category:

  R.Sanitary supervision and inspection of imported food
  S.Sanitary supervision and inspection of exported food
  M.Import commodity inspection
  N.Export commodity inspection

  Summary:

  2905399090 other diols.supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward).VAT:17.0%.tax rebate rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether